Cas no 35394-27-5 ([1,1'-Biphenyl]-2-carboxylicacid, 2',6-dimethoxy-, methyl ester)
35394-27-5 structure
Product Name:[1,1'-Biphenyl]-2-carboxylicacid, 2',6-dimethoxy-, methyl ester
CAS No:35394-27-5
MF:C16H16O4
MW:272.295845031738
CID:320452
PubChem ID:282428
Update Time:2025-04-19
[1,1'-Biphenyl]-2-carboxylicacid, 2',6-dimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2-carboxylicacid, 2',6-dimethoxy-, methyl ester
- methyl-2,2'-dimethoxy-biphenyl-6-carboxylate
- methyl 2',6-dimethoxybiphenyl-2-carboxylate
- 35394-27-5
- GWTXRZASVFJIMA-UHFFFAOYSA-N
- NSC-135904
- DTXSID70300307
- NSC135904
- SCHEMBL7481393
-
- Inchi: 1S/C16H16O4/c1-18-13-9-5-4-7-11(13)15-12(16(17)20-3)8-6-10-14(15)19-2/h4-10H,1-3H3
- InChI Key: GWTXRZASVFJIMA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(=O)OC)=C1C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
[1,1'-Biphenyl]-2-carboxylicacid, 2',6-dimethoxy-, methyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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